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Compound of Interest

Compound Name: 1-Bromo-2-iodoethane

Cat. No.: B1265497

Essential Safety and Handling Guide for 1-
Bromo-2-iodoethane

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 1-
Bromo-2-iodoethane (CAS No. 590-16-9) in a laboratory setting. Adherence to these
procedures is critical for ensuring personal safety and proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)

1-Bromo-2-iodoethane is classified as a substance that causes skin irritation, serious eye
irritation, and may cause respiratory irritation.[1][2] Short exposure could cause serious
temporary or residual injury even with prompt medical attention. Therefore, stringent adherence
to PPE guidelines is mandatory.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type

Specification

Rationale

Hand Protection

Protective gloves (e.g.,
Neoprene, Nitrile, Butyl
Rubber).[1][3]

To prevent skin contact, which

can cause irritation.[1][2]

Eye and Face Protection

Chemical goggles or safety
glasses. A face shield is also
required when there is a
significant risk of splashing.[1]

[3]

To protect against serious eye
irritation from splashes or

vapors.[1][2]

Respiratory Protection

In case of inadequate
ventilation, wear a NIOSH-
approved respirator with

organic vapor cartridges.[1][3]

To prevent respiratory tract
irritation from inhalation of
vapors.[1][2][4]

Skin and Body Protection

Wear suitable protective
clothing, such as a lab coat.
For tasks with a higher risk of
splashes, a chemical-resistant
apron or coveralls should be
used.[1][3]

To protect against incidental

skin contact.[1]

Foot Protection

Safety shoes. Closed-toe

shoes are mandatory.[1][3]

To protect feet from spills.

Operational Plan: Step-by-Step Handling Procedure

Safe handling of 1-Bromo-2-iodoethane requires a systematic approach to minimize exposure

risk.

e Preparation:

o Ensure that an emergency eye wash fountain and safety shower are immediately

accessible.[1]

o Work should be conducted in a well-ventilated area, preferably within a chemical fume

hood.[1][4][5]
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o Confirm all necessary PPE is available and in good condition.

e Handling:
o Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2]
o Avoid contact with skin and eyes.[1]
o Wash hands thoroughly after handling.[1][2]
o Keep the container tightly closed when not in use.[1][2]
e Storage:
o Store in a dry, cool, and well-ventilated area.[1][5]
o Keep the container closed and under an inert gas.[1]
o Protect from light, as the substance is light-sensitive.[1][5][6]
o Store locked up.[1][2]
o Keep away from heat, sparks, and flame.[1]

o Incompatible with strong acids, strong bases, strong oxidizing agents, and strong reducing
agents.[1]

Emergency and First Aid Procedures

Immediate response is crucial in the event of exposure.

Table 2: First Aid Measures
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Exposure Route First Aid Procedure

Remove the person to fresh air and keep them
) comfortable for breathing. If not breathing, give
Inhalation . o )
artificial respiration. Get medical

advice/attention.[1]

Wash with plenty of soap and water. Take off
) contaminated clothing and wash it before reuse.
Skin Contact o )
If skin irritation occurs, get medical

advice/attention.[1][2]

Immediately flush eyes thoroughly with water for
at least 15 minutes. Remove contact lenses, if
Eye Contact present and easy to do. Continue rinsing. If eye

irritation persists, get medical advice/attention.

[1](2]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . .
unconscious person. Get medical

advice/attention.[1][4]

Disposal Plan

Proper disposal is essential to prevent environmental contamination and ensure regulatory
compliance.

» Waste Disposal: Dispose of contents and container to an approved waste disposal plant.[1]
[2] This may involve removal to an authorized incinerator equipped with an afterburner and a
flue gas scrubber.[1]

o Spill Cleanup: In case of a spill, stop the leak if it is safe to do so. Absorb the spill with an
inert material (e.g., dry sand or earth) and place it into a chemical waste container for
disposal.[5] Ensure the area is well-ventilated.[1]

Workflow for Safe Handling and Disposal
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Workflow for Handling 1-Bromo-2-iodoethane

Preparation

Don Appropriate PPE

:

Work in Fume Hood

;

Verify Emergency Equipment Accessibility

Handling & Storage

Use Chemical

Store Properly Personal Exposure

Disposal & Decontamination

Administer First Aid Dispose of Chemical Waste

;

Seek Medical Attention Decontaminate Work Area

;

Doff and Dispose of PPE

Click to download full resolution via product page

Caption: Safe handling workflow for 1-Bromo-2-iodoethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 1-Bromo-2-
iodoethane]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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